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Introduction

QL-1200186 is a novel, highly selective, and potent allosteric inhibitor of Tyrosine Kinase 2

(TYK2). It targets the pseudokinase regulatory domain (JH2) of TYK2, playing a crucial role in

the signal transduction of various cytokines involved in inflammation and autoimmune

diseases.[1][2][3] This document provides detailed application notes and recommended

protocols for the use of QL-1200186 in a range of in vitro experiments to assist researchers in

investigating its biological activities.

Data Presentation: Recommended Concentrations
The optimal concentration of QL-1200186 will vary depending on the specific cell type, assay,

and experimental conditions. The following table summarizes recommended concentration

ranges based on published data. It is strongly advised to perform a dose-response curve to

determine the optimal concentration for your specific experimental setup.
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Experiment

Type

Cell Type /

System

Recommended

Concentration

Range

IC₅₀ Reference

Biochemical

Assay

Recombinant

TYK2 JH2

Domain

0.01 nM - 100

nM
0.06 nM [1]

IFNα-induced

STAT1

Phosphorylation

CD3⁺ T cells 1 nM - 10 µM 1.61 nM [4]

IFNα-induced

STAT5

Phosphorylation

Human PBMCs 1 nM - 10 µM 7.26 nM [4]

IL-12-induced

IFN-γ Expression
NK-92 cells 10 nM - 10 µM 32.48 nM [4]

IL-23-induced

STAT3

Phosphorylation

Th17 cells 0.1 nM - 1 µM 1.026 nM [4]

Kinase

Selectivity Panel
207 Kinases 1 µM

>50% inhibition

not observed
[1]

Off-Target Safety

Panel

44 Safety

Targets
10 µM

No significant off-

target effects
[1]

Experimental Protocols
Protocol for Inhibition of Cytokine-Induced STAT
Phosphorylation in Human PBMCs
This protocol describes how to assess the inhibitory effect of QL-1200186 on the

phosphorylation of STAT proteins downstream of cytokine receptor activation in human

peripheral blood mononuclear cells (PBMCs).

Workflow for STAT Phosphorylation Assay
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Cell Preparation

Compound Treatment

Cytokine Stimulation

Cell Lysis & Analysis

Isolate PBMCs from
whole blood

Resuspend cells in
serum-free media

Pre-incubate cells with
QL-1200186 (30 min)

Stimulate with cytokine
(e.g., IFNα) (15 min)

Fix and permeabilize cells

Stain with fluorescently
labeled anti-pSTAT antibodies

Analyze by flow cytometry

Click to download full resolution via product page

Caption: Workflow for analyzing STAT phosphorylation.

Materials:
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Human PBMCs

RPMI-1640 medium

Fetal Bovine Serum (FBS)

QL-1200186

Recombinant human IFNα, IL-12, or IL-23

Fixation/Permeabilization Buffer

Fluorescently labeled antibodies against pSTAT1, pSTAT3, or pSTAT5

Flow cytometer

Procedure:

Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient

centrifugation.

Wash the cells and resuspend them in serum-free RPMI-1640 medium.

Seed the cells in a 96-well plate at a density of 1 x 10⁶ cells/well.

Prepare serial dilutions of QL-1200186 in serum-free RPMI-1640.

Add the desired concentrations of QL-1200186 to the cells and pre-incubate for 30 minutes

at 37°C.[4]

Stimulate the cells with an appropriate concentration of cytokine (e.g., 100 ng/mL IFNα) for

15 minutes at 37°C.[4]

Immediately fix and permeabilize the cells according to the manufacturer's protocol for the

chosen buffer set.

Stain the cells with fluorescently labeled antibodies specific for the phosphorylated STAT

protein of interest.
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Analyze the samples using a flow cytometer to quantify the levels of pSTAT.

Calculate the IC₅₀ value by plotting the percentage of inhibition against the log concentration

of QL-1200186.

Protocol for Kinase Selectivity Assay
This protocol outlines a general method for assessing the selectivity of QL-1200186 against a

panel of kinases.

Workflow for Kinase Selectivity Assay
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Reaction Setup

Kinase Reaction

Signal Detection

Add QL-1200186 (1 µM)
to 384-well plate

Add kinase solution

Incubate for 10 min at RT

Add substrate and ATP

Incubate for 60 min at RT

Detect kinase activity
(e.g., ADP-Glo™ Assay)

Click to download full resolution via product page

Caption: Workflow for kinase selectivity profiling.

Materials:

QL-1200186

A panel of recombinant kinases
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Kinase buffer (e.g., 50 mM HEPES, 10 mM MgCl₂, 0.01% Brij, 2 mM DTT)

ATP

Substrate peptide

Kinase activity detection reagent (e.g., ADP-Glo™ Kinase Assay)

384-well plates

Plate reader

Procedure:

Add QL-1200186 to the wells of a 384-well plate to a final concentration of 1 µM.[1]

Prepare solutions of the different kinases in kinase buffer and add them to the wells

containing the compound.

Incubate the plate for 10 minutes at room temperature.[1]

Add the appropriate substrate and ATP to initiate the kinase reaction.

Incubate the reaction for 60 minutes at room temperature.[1]

Stop the reaction and measure the kinase activity using a suitable detection method, such as

the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.

Calculate the percentage of inhibition for each kinase relative to a vehicle control.

Signaling Pathway
QL-1200186 functions by inhibiting the TYK2 pseudokinase domain, which in turn blocks the

signaling cascades initiated by cytokines such as IFNα, IL-12, and IL-23.[1][2][3] This ultimately

leads to the reduced phosphorylation and activation of downstream STAT proteins.

TYK2 Signaling Pathway Inhibition by QL-1200186
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Caption: Inhibition of TYK2-mediated signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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